Cas no 17086-35-0 (Benzoic acid,2-hydroxy-, 1,3-dimethylbutyl ester)

• Product Name: Benzoic acid,2-hydroxy-, 1,3-dimethylbutyl ester
• CAS No: 17086-35-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 143199
• PubChem ID: 28257
• Update Time: 2025-04-19

Benzoic acid,2-hydroxy-, 1,3-dimethylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-, 1,3-dimethylbutyl ester
• 1,3-DIMETHYLBUTYL SALICYLATE
• 4-methylpentan-2-yl 2-hydroxybenzoate
• 47OL39K42M
• Benzoic acid, 2-hydroxy-, 1,3-dimethylbutyl ester
• Salicylic acid, 1,3-dimethylbutyl ester
• 17086-35-0
• UNII-47OL39K42M
• DIISOPROPYL O-HYDROXYBENZOATE
• Q27259063

• Inchi： 1S/C13H18O3/c1-9(2)8-10(3)16-13(15)11-6-4-5-7-12(11)14/h4-7,9-10,14H,8H2,1-3H3
• InChI Key： GNMPSEKNTMEWQO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1O)=O)C(C)CC(C)C

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53